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Compound of Interest

Compound Name:
5-[(4-Chlorophenyl)sulfanyl]-2-

furaldehyde

Cat. No.: B1352768 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential safety data, handling protocols, and

emergency procedures for 5-[(4-Chlorophenyl)sulfanyl]-2-furaldehyde (CAS Number:

39689-04-8). Due to limited specific toxicological data for this compound, information from

structurally similar molecules is included for a comprehensive safety assessment.

Safety Data Summary
The primary Safety Data Sheet (SDS) for 5-[(4-Chlorophenyl)sulfanyl]-2-furaldehyde lacks

detailed quantitative data. Therefore, the following tables include information from the direct

SDS where available, supplemented by data from related compounds such as 5-(4-

Chlorophenyl)-2-furaldehyde and general furfural derivatives to provide a broader safety

perspective.
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Property
5-[(4-
Chlorophenyl)sulfa
nyl]-2-furaldehyde

5-(4-
Chlorophenyl)-2-
furaldehyde

Furfural (Analogue)

CAS Number 39689-04-8[1][2] 34035-03-5[3][4] 98-01-1

Molecular Formula C₁₁H₇ClO₂S[2] C₁₁H₇ClO₂[3] C₅H₄O₂

Appearance Solid[1] Pale brown needles[4]
Yellow to brown

liquid[5]

Melting Point No data available[1] 128-131 °C[4] -36 °C[5]

Boiling Point No data available[1] Not available 162 °C[5]

Density No data available Not available 1.16 g/cm³ at 25 °C

Flash Point No data available Not available 60 °C[5]
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Hazard
5-[(4-
Chlorophenyl)sulfa
nyl]-2-furaldehyde

5-(4-
Chlorophenyl)-2-
furaldehyde

Furfural (Analogue)

GHS Hazard

Statements

No known hazard

specified in provided

SDS[1]

H315: Causes skin

irritationH319: Causes

serious eye

irritationH335: May

cause respiratory

irritation[3][5]

H226: Flammable

liquid and vaporH301:

Toxic if

swallowedH312:

Harmful in contact

with skinH315:

Causes skin

irritationH319: Causes

serious eye

irritationH330: Fatal if

inhaledH335: May

cause respiratory

irritationH351:

Suspected of causing

cancerH401: Toxic to

aquatic lifeH412:

Harmful to aquatic life

with long lasting

effects[6]

Signal Word Not specified Warning[3][5] Danger

Acute Toxicity (Oral) No data available[1] Not available
LD50: 65 mg/kg (rat)

[5]

Carcinogenicity No data available[1] Not specified
Suspected of causing

cancer[6]
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Preparation
Handling Storage & Disposal

Consult SDS

Wear appropriate PPE:
- Safety Goggles

- Lab Coat
- Gloves

Work in a well-ventilated area
(e.g., fume hood) Avoid contact with skin and eyes Avoid inhalation of dust/vapors Keep away from ignition sources Store in a tightly closed container Keep in a dry, cool, and well-ventilated place Dispose of waste according to

institutional and local regulations
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Spill Occurs

Evacuate immediate area

Ensure adequate ventilation

Wear appropriate PPE

Contain the spill with inert material
(e.g., sand, vermiculite)

Carefully collect spilled material
into a designated waste container

Clean the spill area with a suitable solvent,
followed by soap and water

Dispose of waste according to regulations

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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